Cas no 472-57-1 (Estra-1,3,5(10)-trien-3-ol,16,17-epoxy-, (16b,17b)- (9CI))

• Product name: Estra-1,3,5(10)-trien-3-ol,16,17-epoxy-, (16b,17b)- (9CI)
• CAS No: 472-57-1
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 330759
• PubChem ID: 21117643

Estra-1,3,5(10)-trien-3-ol,16,17-epoxy-, (16b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-3-ol,16,17-epoxy-, (16b,17b)- (9CI)
• 16 beta,17 beta-epoxy-1,3,5(10)-estratrien-3-ol
• Estra-1,3,5(10)-trien-3-ol, 16,17-epoxy-, (16beta,17beta)-
• (1R,2S,4S,6R,7S,10S)-7-methyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadeca-11(16),12,14-trien-14-ol
• (16beta,17beta)-16,17-Epoxyestra-1,3,5(10)-trien-3-ol
• 16beta,17beta-Epoxy-1,3,5(10)-estratrien-3-ol
• 16alpha,17alpha-Epoxyestra-1,3,5-trien-3-ol
• 472-57-1
• 16,17-Est

• Inchi： InChI=1S/C18H22O2/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16-17(18)20-16/h3,5,8,13-17,19H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17+,18+/m1/s1
• InChI Key： XPXOJYZDBJGFEI-ZMSHIADSSA-N
• SMILES： O1[C@@H]2[C@]3(CC[C@H]4[C@@H](CCC5C4=CC=C(O)C=5)[C@@H]3C[C@H]12)C

Computed Properties

• Exact Mass: 270.162
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.8A^2

Experimental Properties

• Density: 1.199
• Boiling Point: 430.9°Cat760mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.604